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Compound of Interest

Compound Name: F1839-/

Cat. No.: B161263

Technical Support Center: F1839-1 Foam Testing

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in preventing
cracking in F1839-1 foam during mechanical testing. The F1839 designation refers to a rigid,
closed-cell polyurethane foam compliant with ASTM F1839, which is utilized as a standard
material for testing orthopedic devices and instruments.[1][2][3][4] The "-I" designation may
refer to a specific grade or lot; the principles outlined in this guide are applicable to all grades of
F1839 foam.

Frequently Asked Questions (FAQS)

Q1: What is F1839 foam and why is it used in our research?

Al: F1839 foam is a rigid polyurethane foam manufactured to meet the specifications of ASTM
F1839.[2][3] It serves as a standardized testing medium that mimics the mechanical properties
of human cancellous bone.[1][2] This consistency is crucial for the comparative mechanical

testing of orthopedic devices and instruments, ensuring reliable and reproducible results.[1][5]

Q2: We are observing cracks in the F1839-1 foam samples even before testing. What could be
the cause?

A2: Pre-existing cracks can arise from several factors, including improper storage, handling, or
specimen preparation. F1839 foam is susceptible to damage from environmental conditions.[6]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b161263?utm_src=pdf-interest
https://www.benchchem.com/product/b161263?utm_src=pdf-body
https://www.testresources.net/applications/standards/astm/astm-f1839-rigid-polyurethane-foam-orthopedic-devices
https://store.astm.org/f1839-08r21.html
https://standards.iteh.ai/catalog/standards/astm/08613de9-b7ad-40fd-abc4-614e4663d9c4/astm-f1839-082021
https://www.mecmesin.com/standard/astm-f1839-08
https://store.astm.org/f1839-08r21.html
https://standards.iteh.ai/catalog/standards/astm/08613de9-b7ad-40fd-abc4-614e4663d9c4/astm-f1839-082021
https://www.testresources.net/applications/standards/astm/astm-f1839-rigid-polyurethane-foam-orthopedic-devices
https://store.astm.org/f1839-08r21.html
https://www.testresources.net/applications/standards/astm/astm-f1839-rigid-polyurethane-foam-orthopedic-devices
https://endolab.org/mt-polymer-analysis/astm-f1839/
https://www.benchchem.com/product/b161263?utm_src=pdf-body
https://us.tchweb.com/blogs/foam-fabrication/what-leads-to-the-failure-of-polyurethane-foams
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

[7] High humidity can lead to moisture absorption and subsequent degradation of the foam's
mechanical properties, while exposure to temperature extremes can cause thermal stress.[7]
Rough handling during transportation or machining can also introduce microcracks that may
propagate during testing.

Q3: Can the orientation of the foam block affect the test results and the likelihood of cracking?

A3: Yes, the orientation of the foam is critical. The manufacturing process of F1839 foam
results in an anisotropic cellular structure, meaning its mechanical properties differ in various
directions. Testing should always be performed with respect to the foam rise direction as
specified in the experimental protocol to ensure consistent and accurate results, and to
minimize unexpected failure modes.

Q4: What are the primary failure modes of F1839 foam during mechanical testing?

A4: The failure of rigid polyurethane foams like F1839 is complex and can manifest as brittle
fracture, compressive failure, or shear failure. During tensile testing, failure is often governed
by cell wall bending and stretching, leading to brittle fracture. In compression, failure typically
involves cell wall buckling and crushing. The specific failure mode is influenced by the foam's
density, the type of loading, and the test conditions.

Troubleshooting Guide: Preventing Cracking During
Testing

This guide provides solutions to common issues leading to cracking in F1839-1 foam during
mechanical testing.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.epicresins.com/Blog/PreventingFieldFailuresBestPractices
https://www.epicresins.com/Blog/PreventingFieldFailuresBestPractices
https://www.benchchem.com/product/b161263?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Problem

Potential Cause

Recommended Solution

Cracking at the Grip Interface

Stress Concentration: Sharp
grip edges or uneven clamping
pressure can create stress
concentrations, initiating

cracks.

Use grips with smooth,
rounded edges. Ensure
uniform pressure distribution
across the gripping surface.
For tensile testing, consider
using specialized fixtures for
foam specimens to minimize

clamping stress.

Specimen Misalignment:
Improper alignment of the
specimen in the grips can
introduce bending moments,

leading to premature failure.

Carefully align the specimen
with the loading axis of the
testing machine. Use

alignment fixtures if available.

Brittle Fracture in the Gauge

Section (Tensile Testing)

High Strain Rate: Rapid
loading can induce brittle

behavior in the foam.

Reduce the strain rate to allow
for more ductile deformation.
Consult ASTM F1839 and
relevant literature for
appropriate strain rates for the

specific test.

Low Temperature: Lower
temperatures can increase the
brittleness of the polyurethane

foam.

Conduct tests at a controlled
ambient temperature as
specified in the relevant
standards. If sub-ambient
testing is required, be aware of
the increased risk of brittle

fracture.

Shear Cracking Under

Compression

Frictionless Platens: Lack of
friction between the
compression platens and the
specimen can lead to shear

failure.

While frictionless surfaces are
often desired, some standards
may specify the surface finish.
Ensure the platens meet the
requirements of the test

protocol.
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Specimen Aspect Ratio: An
inappropriate height-to-width
ratio of the compression
specimen can promote

buckling and shear failure.

Adhere to the specimen
dimensions specified in ASTM
F1839 for compression testing
to ensure uniform compressive
loading.[8][9]

Inconsistent Cracking Behavior
Across Samples

Material Inhomogeneity:
Variations in foam density or
cell structure can lead to
inconsistent mechanical

behavior.

Visually inspect each
specimen for defects such as
voids or large cells before
testing. Ensure all specimens
are taken from the same lot
and, if possible, the same

block of foam.

Environmental Fluctuations:
Changes in laboratory
temperature and humidity can

affect the foam's properties.

Condition the specimens at a
constant temperature and
humidity for a specified period
before testing, as
recommended by ASTM
standards.[7]

Experimental Protocols

Detailed methodologies for key experiments are provided below. It is essential to consult the
full ASTM F1839 standard for comprehensive procedural details.[2][3][10]

Specimen Preparation

Proper specimen preparation is critical to prevent premature cracking.

o Cutting: Use a sharp, high-speed cutting tool (e.g., a band saw with a fine-toothed blade) to

minimize surface tearing and the introduction of microcracks.

o Dimensions: Machine specimens to the precise dimensions specified in the relevant testing
standard (e.g., ASTM F1839).

 Inspection: Visually inspect each specimen for any surface flaws, voids, or inconsistencies in
cell structure. Discard any specimens with visible defects.
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» Conditioning: Condition all specimens in a controlled environment (e.g., 23 + 2°C and 50 +
5% relative humidity) for at least 40 hours prior to testing.

Compression Testing (adapted from ASTM F1839)

o Objective: To determine the compressive strength and modulus of the foam.
e Apparatus: A universal testing machine with a calibrated load cell and compression platens.

e Specimen: Aright circular cylinder or a rectangular prism with dimensions as specified in the
standard.

e Procedure:

[¢]

Measure the dimensions of the conditioned specimen.

[¢]

Place the specimen centrally on the lower compression platen.

[e]

Apply a compressive load at a constant rate of crosshead displacement until failure.

o

Record the load-displacement data.

o Data Analysis: Calculate the compressive strength and modulus from the resulting stress-
strain curve.

Tensile Testing

While ASTM F1839 does not detail a tensile test, the principles of ASTM D1623 ("Standard
Test Method for Tensile and Tensile Adhesion Properties of Rigid Cellular Plastics") can be
adapted.

Objective: To determine the tensile strength and elongation of the foam.

Apparatus: A universal testing machine with suitable grips.

Specimen: A "dog-bone" shaped specimen with specified dimensions.

Procedure:
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Measure the cross-sectional area of the conditioned specimen’'s gauge section.

[e]

(¢]

Secure the specimen in the grips, ensuring proper alignment.

[¢]

Apply a tensile load at a constant rate of crosshead displacement until the specimen
fractures.

[¢]

Record the load-elongation data.

o Data Analysis: Calculate the tensile strength from the maximum load and the initial cross-
sectional area.

Quantitative Data Summary

The following tables summarize the influence of key parameters on the mechanical properties
of rigid polyurethane foam, which can inform testing protocols to prevent cracking.

Table 1: Effect of Temperature on Mechanical Properties of Rigid Polyurethane Foam

Compressive Modulus

Temperature (°C) (MPa) Tensile Modulus (MPa)
25 High High

90 Moderate Moderate

150 Low Low

Note: Higher temperatures generally lead to a decrease in stiffness and strength, making the
foam more ductile and less prone to brittle fracture.

Table 2: Effect of Strain Rate on Mechanical Properties of Rigid Polyurethane Foam

Strain Rate Compressive Strength Failure Mode
Low Lower More Ductile
High Higher More Brittle
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Note: Higher strain rates can increase the measured strength but also promote brittle failure. A
lower strain rate is recommended to reduce the risk of cracking.

Visualizations
Signaling Pathways and Logical Relationships

The following diagrams illustrate key relationships and workflows for troubleshooting cracking
in F1839-1 foam.
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Caption: Troubleshooting workflow for identifying the root cause of foam cracking.
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Caption: Key factors influencing the cracking of F1839-1 foam during testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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